Cas no 1171223-21-4 (2-[(Furan-2-ylmethyl)amino]-N-(2-methoxyphenyl)acetamide hydrochloride)

• Product Name: 2-[(Furan-2-ylmethyl)amino]-N-(2-methoxyphenyl)acetamide hydrochloride
• CAS No: 1171223-21-4
• MF: C₁₄H₁₇ClN₂O₃
• MW: 296.749382734299
• CID: 5716412
• PubChem ID: 20847946
• Update Time: 2025-06-30

2-[(Furan-2-ylmethyl)amino]-N-(2-methoxyphenyl)acetamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(furan-2-ylmethylamino)-N-(2-methoxyphenyl)acetamide hydrochloride
• AKOS030504687
• 2-{[(furan-2-yl)methyl]amino}-N-(2-methoxyphenyl)acetamide hydrochloride
• EN300-07824
• 2-[(furan-2-ylmethyl)amino]-N-(2-methoxyphenyl)acetamidehydrochloride
• 1171223-21-4
• 2-[(furan-2-ylmethyl)amino]-N-(2-methoxyphenyl)acetamide hydrochloride
• 2-(furan-2-ylmethylamino)-N-(2-methoxyphenyl)acetamide;hydrochloride
• 2-[(2-furylmethyl)amino]-N-(2-methoxyphenyl)acetamide hydrochloride
• 2-((furan-2-ylmethyl)amino)-N-(2-methoxyphenyl)acetamide hydrochloride
• 2-[(Furan-2-ylmethyl)amino]-N-(2-methoxyphenyl)acetamide hydrochloride

• Inchi： 1S/C14H16N2O3.ClH/c1-18-13-7-3-2-6-12(13)16-14(17)10-15-9-11-5-4-8-19-11;/h2-8,15H,9-10H2,1H3,(H,16,17);1H
• InChI Key： DZJYKVCELZBZLF-UHFFFAOYSA-N
• SMILES： Cl.O1C=CC=C1CNCC(NC1C=CC=CC=1OC)=O

Computed Properties

• Exact Mass: 296.0927701g/mol
• Monoisotopic Mass: 296.0927701g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 286
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-[(Furan-2-ylmethyl)amino]-N-(2-methoxyphenyl)acetamide hydrochloride

Comprehensive Overview of 2-[(Furan-2-ylmethyl)amino]-N-(2-methoxyphenyl)acetamide hydrochloride (CAS No. 1171223-21-4)

2-[(Furan-2-ylmethyl)amino]-N-(2-methoxyphenyl)acetamide hydrochloride (CAS No. 1171223-21-4) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. This compound, often referred to by its systematic name, features a furan ring linked to an acetamide backbone, which is further modified with a methoxyphenyl group. The hydrochloride salt form enhances its solubility and stability, making it a preferred choice for laboratory and industrial applications.

The growing interest in 2-[(Furan-2-ylmethyl)amino]-N-(2-methoxyphenyl)acetamide hydrochloride is driven by its potential role in drug discovery and development. Researchers are particularly intrigued by its molecular interactions with biological targets, which could pave the way for novel therapeutics. For instance, its furan moiety is known to exhibit bioactive properties, while the methoxyphenyl group may contribute to enhanced binding affinity. These characteristics make it a promising candidate for further investigation in areas such as central nervous system (CNS) disorders and pain management.

In the context of current trends, the compound aligns with the rising demand for small-molecule drugs and precision medicine. As the pharmaceutical industry shifts toward personalized treatments, compounds like 2-[(Furan-2-ylmethyl)amino]-N-(2-methoxyphenyl)acetamide hydrochloride are being scrutinized for their potential to address unmet medical needs. Additionally, its structural features resonate with the broader exploration of heterocyclic compounds, which are a cornerstone of modern medicinal chemistry.

From a synthetic chemistry perspective, the preparation of 2-[(Furan-2-ylmethyl)amino]-N-(2-methoxyphenyl)acetamide hydrochloride involves multi-step organic reactions, including amidation and salt formation. The process requires careful optimization to ensure high yield and purity, which are critical for its intended applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize the compound and verify its structural integrity.

The compound's physicochemical properties, including its melting point, solubility, and stability under various conditions, are well-documented in the literature. These properties are essential for formulating the compound into viable drug candidates or research tools. For example, its hydrochloride salt form improves water solubility, which is advantageous for in vitro and in vivo studies. Such details are crucial for researchers aiming to incorporate the compound into their workflows.

Beyond its pharmaceutical potential, 2-[(Furan-2-ylmethyl)amino]-N-(2-methoxyphenyl)acetamide hydrochloride is also of interest in material science and catalysis. Its unique structure could serve as a building block for designing advanced materials or as a ligand in catalytic systems. This versatility underscores the compound's value across multiple scientific disciplines.

In summary, 2-[(Furan-2-ylmethyl)amino]-N-(2-methoxyphenyl)acetamide hydrochloride (CAS No. 1171223-21-4) represents a fascinating area of research with broad implications for drug development and beyond. Its structural complexity, combined with its potential biological activity, makes it a compound worth watching in the coming years. As scientific advancements continue to unfold, this molecule may well emerge as a key player in addressing some of the most pressing challenges in healthcare and technology.